6-(4-Methoxyphenethyl)-3-(pyridin-4-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• IUPAC Name: 6-[2-(4-methoxyphenyl)ethyl]-3-pyridin-4-yl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H15N5OS/c1-23-14-5-2-12(3-6-14)4-7-15-21-22-16(19-20-17(22)24-15)13-8-10-18-11-9-13/h2-3,5-6,8-11H,4,7H2,1H3
• InChI Key: OODCLYWGCLFJSW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCC2=NN3C(=NN=C3S2)C4=CC=NC=C4
• Molecular Formula: C17H15N5OS
• Molecular Weight: 337.4 g/mol

Description

6-(4-Methoxyphenethyl)-3-(pyridin-4-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound with potential applications in scientific research. This compound has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Scientific Research Applications

Synthesis and Antibacterial Activity

A significant area of application for this compound and its derivatives is in the synthesis of novel heterocyclic compounds with potential antibacterial properties. For instance, compounds incorporating the [1,2,4]triazolo[3,4-b][1,3,4]thiadiazole moiety have been synthesized and evaluated for their antibacterial efficacy against various microorganisms, including Rhizobium radiobacter, Xanthomonas campestris, and Escherichia coli. The presence of azole, diazole, oxadiazole, thiadiazole, and triazole fragments in these compounds contributes to their moderate antibacterial activity (Anusevičius et al., 2015).

Antioxidant Properties

Research has also explored the antioxidant capabilities of related compounds. Some synthesized derivatives have shown promising antioxidant activities when assessed through various assays. This suggests potential applications in combating oxidative stress and related diseases (Anusevičius et al., 2015).

Anticancer Activities

Another critical application area is in anticancer research, where derivatives of the 6-(4-Methoxyphenethyl)-3-(pyridin-4-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole structure have been synthesized and evaluated for their potential anticancer properties. Some of these compounds have demonstrated inhibitory effects on the growth of various cancer cell lines, indicating their potential as anticancer agents (Ibrahim, 2009).

Insecticidal Applications

Additionally, derivatives of this compound have been investigated for their insecticidal properties, particularly against agricultural pests such as the cotton leafworm, Spodoptera littoralis. These studies suggest potential applications in developing novel insecticidal agents to protect crops (Fadda et al., 2017).